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Compound of Interest

Compound Name: 2,4'-Dimethoxybenzophenone

Cat. No.: B1296146 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available health and

safety data for 2,4'-Dimethoxybenzophenone. It is intended for informational purposes for a

professional audience and should not be substituted for a formal risk assessment. Data for this

specific isomer is limited; therefore, information from structurally related benzophenone

derivatives has been included to provide a broader context. All data sourced from analogous

compounds is clearly indicated.

Executive Summary
2,4'-Dimethoxybenzophenone is an organic compound belonging to the benzophenone

family. While benzophenones are widely used in various industrial applications, including as UV

absorbers in sunscreens and polymers, specific toxicological data for the 2,4'-isomer is not

extensively available in the public domain. This guide summarizes the known physical and

chemical properties, presents the available toxicological data, and outlines general safety

precautions. Due to the scarcity of specific data, hazard information is largely extrapolated from

safety data sheets for other dimethoxybenzophenone isomers and related benzophenone

derivatives. These compounds are generally considered to be irritating to the skin, eyes, and

respiratory system.
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A summary of the physical and chemical properties for the closely related isomer, 4,4'-

Dimethoxybenzophenone, is provided below. These properties are expected to be similar for

2,4'-Dimethoxybenzophenone but should be confirmed with isomer-specific data when

available.

Property Value Reference

Chemical Formula C15H14O3 [1][2]

Molecular Weight 242.27 g/mol [1][3]

Appearance
White to off-white crystalline

solid/powder
[3][4]

Melting Point 141-143 °C (for 4,4'-isomer) [3]

Solubility

Sparingly soluble in water;

Soluble in organic solvents like

ethanol and acetone

[4]

CAS Number 90-96-0 (for 4,4'-isomer) [2][3]

Toxicological Data
Comprehensive toxicological studies specifically for 2,4'-Dimethoxybenzophenone are not

readily available. The following tables summarize the GHS hazard classifications and findings

from studies on analogous benzophenone compounds.

GHS Hazard Classification (for 4,4'-
Dimethoxybenzophenone)
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Hazard Class Category Hazard Statement Reference

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[2][5][6][7]

Serious Eye

Damage/Eye Irritation
2

H319: Causes serious

eye irritation
[2][5][6][7]

Specific target organ

toxicity — single

exposure (Respiratory

tract irritation)

3
H335: May cause

respiratory irritation
[2][5][6][7]
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Compound Study Type Species
Route of
Exposure

Key
Findings

Reference

2-Hydroxy-4-

methoxybenz

ophenone

(HMB)

Genetic

Toxicology

Salmonella

typhimurium
In vitro

Weakly

mutagenic

with

metabolic

activation.

[8][9]

2-Hydroxy-4-

methoxybenz

ophenone

(HMB)

Genetic

Toxicology

Chinese

Hamster

Ovary (CHO)

cells

In vitro

Induced

sister-

chromatid

exchanges

and

chromosomal

aberrations

with

metabolic

activation.

[8][9]

2-Hydroxy-4-

methoxybenz

ophenone

(HMB)

13-week

study
Mice Dermal

Decreased

epididymal

sperm

density.

[8]

2-Hydroxy-4-

methoxybenz

ophenone

(HMB)

13-week

study
Rats Oral (feed)

Increased

length of the

estrous cycle;

decreased

epididymal

sperm

density at

high doses.

[8]

2,4'-

Dihydroxyben

zophenone

Anti-

inflammatory

study

Murine

Macrophages

(RAW 264.7)

In vitro

Inhibited the

TLR4/MD2

signaling

pathway.

[10]
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Experimental Protocols
Detailed experimental protocols for 2,4'-Dimethoxybenzophenone are not available in the

cited literature. Below is a representative protocol for a bacterial reverse mutation assay (Ames

test), a standard method for assessing mutagenicity, based on the OECD 471 guideline and

protocols used for other benzophenones.[11]

Representative Protocol: Bacterial Reverse Mutation
Test (Ames Test)
This protocol provides a general workflow for assessing the mutagenic potential of a test

substance.
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Preparation

Exposure

Plating and Incubation

Data Analysis

Select bacterial strains (e.g., S. typhimurium TA98, TA100)

Mix bacteria, test chemical, and buffer (or S9 mix)

Prepare test chemical dilutions Prepare S9 mix for metabolic activation

Pre-incubate mixture at 37°C

Add top agar and pour onto minimal glucose agar plates

Incubate plates at 37°C for 48-72 hours

Count revertant colonies

Compare results to negative and positive controls

Assess for dose-response relationship

Click to download full resolution via product page

Ames Test Experimental Workflow
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Potential Signaling Pathway Interactions
Specific signaling pathway interactions for 2,4'-Dimethoxybenzophenone have not been

documented. However, studies on other benzophenone derivatives suggest potential

interactions with cellular signaling cascades. For instance, 2,4'-Dihydroxybenzophenone has

been shown to inhibit the Toll-like receptor 4 (TLR4) signaling pathway, which is involved in

inflammatory responses.[10] Below is a simplified diagram of a generic inflammatory signaling

pathway that could be a target for investigation.
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Generic Inflammatory Signaling Pathway

Inflammatory Stimulus
(e.g., LPS)

Cell Surface Receptor
(e.g., TLR4/MD2)

Binds

Adaptor Proteins
(e.g., MyD88)

Activates

Kinase Cascade
(e.g., IRAK4)

Activates

Transcription Factor
(e.g., NF-κB)

Activates

Nucleus

Translocates to

Pro-inflammatory
Gene Expression

Induces
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Simplified Inflammatory Signaling Pathway
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Health and Safety Precautions
Given the hazard profile of related dimethoxybenzophenone isomers, the following general

precautions are recommended when handling 2,4'-Dimethoxybenzophenone.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.[6]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[6]

Respiratory Protection: Use in a well-ventilated area. If dust is generated, a NIOSH-

approved respirator is recommended.[5][6]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[12] Avoid formation of dust. Wash

hands thoroughly after handling.

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[12]

Keep container tightly closed.[5]

First Aid Measures
Inhalation: Move to fresh air. If not breathing, give artificial respiration. Consult a physician.

[6]

Skin Contact: Wash off with soap and plenty of water. Consult a physician if irritation occurs.

[6]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[6]

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

Consult a physician.[6]

Conclusion and Data Gaps

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1296146?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_1030858944_4,4-DIMETHOXYBENZOPHENONE-CASNO-90-96-0-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1030858944_4,4-DIMETHOXYBENZOPHENONE-CASNO-90-96-0-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC161740250&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1030858944_4,4-DIMETHOXYBENZOPHENONE-CASNO-90-96-0-MSDS.pdf
https://pim-resources.coleparmer.com/sds/62326.pdf
https://pim-resources.coleparmer.com/sds/62326.pdf
https://www.fishersci.com/store/msds?partNumber=AC161740250&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1030858944_4,4-DIMETHOXYBENZOPHENONE-CASNO-90-96-0-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1030858944_4,4-DIMETHOXYBENZOPHENONE-CASNO-90-96-0-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1030858944_4,4-DIMETHOXYBENZOPHENONE-CASNO-90-96-0-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1030858944_4,4-DIMETHOXYBENZOPHENONE-CASNO-90-96-0-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The available data indicates that benzophenone derivatives, including dimethoxy-substituted

isomers, should be handled with care due to their potential to cause skin, eye, and respiratory

irritation.[2][5][6][7] There is a notable lack of specific toxicological data for 2,4'-
Dimethoxybenzophenone regarding acute toxicity, carcinogenicity, reproductive toxicity, and

skin sensitization. Furthermore, its specific interactions with cellular signaling pathways remain

uninvestigated.

For professionals in research and drug development, it is crucial to recognize these data gaps.

Any work with 2,4'-Dimethoxybenzophenone should proceed with the assumption that it

carries hazards similar to its isomers, and appropriate safety measures should be

implemented. Further research is warranted to fully characterize the health and safety profile of

this specific compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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